2-Aminoheptanamide

Specification

• CAS No.: 53726-15-1
• Molecular Formula: C7H16N2O
• Molecular Weight: 144.21 g/mol
• IUPAC Name: 2-aminoheptanamide
• Standard InChI: InChI=1S/C7H16N2O/c1-2-3-4-5-6(8)7(9)10/h6H,2-5,8H2,1H3,(H2,9,10)
• Standard InChI Key: UMGJWCXKSKEXOF-UHFFFAOYSA-N
• Canonical SMILES: CCCCCC(C(=O)N)N

Introduction

Structural and Chemical Properties of 2-Aminobutanamide

Molecular Characteristics

2-Aminobutanamide (C₄H₁₀N₂O) is a chiral organic compound featuring a four-carbon chain with an amine group at the second carbon and an amide functional group. Its hydrochloride salt (C₄H₁₁ClN₂O) is a white crystalline solid with a molecular weight of 138.60 g/mol and a melting point of 259–263°C. The compound’s stereochemistry is critical for its pharmacological applications, as the (S)-enantiomer is utilized in synthesizing levetiracetam.

Table 1: Physicochemical Properties of 2-Aminobutanamide Hydrochloride

Property	Value	Source
Molecular Formula	C₄H₁₁ClN₂O	PubChem
Molecular Weight	138.60 g/mol	TCI America
Melting Point	259–263°C	CoreyChem
Specific Rotation ([α]²⁰/D)	+24° (C=1, H₂O)	VWR
Solubility	Slightly soluble in water/DMSO	BenchChem

Synthesis and Industrial Production

Synthetic Routes

The synthesis of 2-Aminobutanamide hydrochloride involves multi-step processes:

• Ammoniation: Methyl 2-bromobutyrate reacts with ammonia in methanol/isopropyl alcohol to yield DL-2-aminobutanamide.

• Chiral Resolution: DL-2-aminobutanamide is resolved using L-tartaric acid to isolate the (S)-enantiomer.

• Salt Formation: Treatment with hydrogen chloride produces the hydrochloride salt.

Industrial-scale production employs biotransformation methods starting from L-threonine, which is converted to L-2-aminobutyric acid before esterification and ammonolysis. Enzymatic approaches using D-aminopeptidases (e.g., from Brucella sp.) have also been explored for high enantioselectivity.

Pharmaceutical and Biochemical Applications

Role in Levetiracetam Synthesis

2-Aminobutanamide hydrochloride is a key intermediate in producing levetiracetam, a second-generation antiepileptic drug. The compound’s chiral purity (>98%) ensures efficacy in modulating synaptic vesicle protein SV2A, reducing neuronal excitability.

Comparative Analysis with Structural Analogs

While 2-Aminoheptanamide (theoretical C₇H₁₆N₂O) would feature a seven-carbon backbone, its hypothetical synthesis and applications could mirror those of 2-Aminobutanamide. Extended alkyl chains often enhance lipophilicity, potentially improving blood-brain barrier penetration—a critical factor for central nervous system therapeutics.

Challenges and Future Directions

The absence of data on 2-Aminoheptanamide underscores the need for targeted research. Prospective studies could explore:

• Synthetic Pathways: Adapting existing methods for longer-chain aminoamides.

• Biological Screening: Assessing antimicrobial, anticancer, or neuroprotective activity.